N-(Hydroxyimino)(4-nitrophenyl)methyl]acetamide

• IUPAC Name: N-[(Z)-N-hydroxy-C-(4-nitrophenyl)carbonimidoyl]acetamide
• InChI: InChI=1S/C9H9N3O4/c1-6(13)10-9(11-14)7-2-4-8(5-3-7)12(15)16/h2-5,14H,1H3,(H,10,11,13)
• InChI Key: AGCAMDYTGNNWEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(=NO)C1=CC=C(C=C1)[N+](=O)[O-]
• Isomeric SMILES: CC(=O)N/C(=N\O)/C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C9H9N3O4
• Molecular Weight: 223.19 g/mol
• CAS RN: 860686-01-7

Description

N-(Hydroxyimino)(4-nitrophenyl)methyl]acetamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in research. This compound is commonly referred to as HNPA and is a derivative of acetohydroxamic acid. HNPA has been found to exhibit various biochemical and physiological effects, making it a promising candidate for research in multiple fields.

Scientific Research Applications

Rapid Cleavage of Phosphate Triesters

N-(Hydroxyimino)(4-nitrophenyl)methyl]acetamide has been researched for its ability to rapidly cleave phosphate triesters like organophosphates. In a study by Manfredi et al. (2016), this compound showed a 107-fold rate enhancement over spontaneous hydrolysis in aqueous medium, suggesting potential for degrading toxic organophosphates (Manfredi et al., 2016).

Solvatochromism and Hydrogen Bonding Effects

The compound has been studied for its solvatochromic properties and the effect of bifurcate hydrogen bonding on its IR spectrum and dipole moment in solution. Krivoruchka et al. (2004) found that the N-(4-Methyl-2-nitrophenyl)acetamide molecule forms complexes with a protophilic solvent, stabilized by a bifurcate H bond (Krivoruchka et al., 2004).

Antimalarial Activity

Werbel et al. (1986) studied derivatives of this compound for their antimalarial activity. They found that increasing antimalarial potency against Plasmodium berghei in mice was correlated with the decreasing size and electron donation of the phenyl ring substituents (Werbel et al., 1986).

Conformational Analysis

The conformation of N—H bond in similar compounds has been studied for their implications in molecular structures. Gowda et al. (2007) analyzed the conformation in 2-chloro-N-(3-methylphenyl)acetamide, finding that the N—H bond is syn to the meta-methyl group (Gowda et al., 2007).

Catalytic Hydrogenation in Green Synthesis

Qun-feng Zhang (2008) explored the use of this compound in the catalytic hydrogenation for green synthesis, demonstrating its importance in the production of azo disperse dyes (Zhang, 2008).

Antioxidant Properties

Gopi and Dhanaraju (2020) synthesized derivatives of this compound and evaluated their antioxidant activity. They found that certain derivatives showed remarkable activity due to the attachment of halogens at specific positions in the phenyl ring (Gopi & Dhanaraju, 2020).